Cas no 70995-08-3 (4-Nitro-2-phenoxyphenol)

4-Nitro-2-phenoxyphenol Properties

Names and Identifiers

• Imp. G (EP): 4-Nitro-2-phenoxyphenol
• LT97V976KV
• 4-Nitro-2-phenoxyphenol; Nimesulide Imp. G (EP); Nimesulide Impurity G
• Phenol, 4-nitro-2-phenoxy-
• 4-Nitro-2-phenoxyphenol
• UNII-LT97V976KV
• SCHEMBL11470258
• 2-Phenoxy-4-nitrophenol
• Nimesulide Impurity G
• 4-?Nitro-?2-?phenoxyphenol
• 70995-08-3
• Nimesulide Imp. G (EP): 4-Nitro-2-phenoxyphenol
• +Expand

• InChIKey： HWZCVJQSXDYRID-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9NO4/c14-11-7-6-9(13(15)16)8-12(11)17-10-4-2-1-3-5-10/h1-8,14H
• SMILES： C1=CC=C(C=C1)OC2=C(C=CC(=C2)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 231.05317
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 231.05315777g/mol
• Heavy Atom Count: 17
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6
• Melting Point: 63 ºC (ligroine )
• Solubility: Almost insoluble (0.028 g/l) (25 º C),
• Density: 1.357±0.06 g/cm3 (20 ºC 760 Torr),